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Introduction
Rezafungin (formerly CD101) is a next-generation, long-acting echinocandin antifungal agent.

[1] It is in development for the treatment of candidemia and invasive candidiasis, as well as for

the prevention of invasive fungal diseases caused by Candida, Aspergillus, and Pneumocystis

species.[2] Like other echinocandins, rezafungin's mechanism of action involves the inhibition

of the 1,3-β-D-glucan synthase enzyme complex, which is essential for the synthesis of a

critical component of the fungal cell wall.[3][4] This disruption of the fungal cell wall leads to

osmotic instability and cell death.[1][5] A key advantage of rezafungin is its increased molecular

stability and extended half-life, which allows for once-weekly dosing.[1][6][7] This guide

provides a comprehensive overview of the in vitro antifungal spectrum of rezafungin, detailed

experimental protocols for susceptibility testing, and a visualization of the experimental

workflow.

Data Presentation: In Vitro Susceptibility of Fungal
Isolates to Rezafungin
The following tables summarize the in vitro activity of rezafungin against a wide range of fungal

pathogens, as determined by the Clinical and Laboratory Standards Institute (CLSI) broth

microdilution method.[8][9] The data is presented as the minimum inhibitory concentration
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(MIC) required to inhibit 50% (MIC₅₀) and 90% (MIC₉₀) of the tested isolates. For Aspergillus

species, the minimum effective concentration (MEC) is reported.

Table 1: In Vitro Activity of Rezafungin against Candida
Species

Candida
Species

Number of
Isolates

MIC₅₀ (mg/L) MIC₉₀ (mg/L)
MIC Range
(mg/L)

C. albicans 1,904 0.03 0.06 Not Specified

C. glabrata 1,904 0.06 0.12 Not Specified

C. parapsilosis 329 1 2 Not Specified

C. tropicalis 1,904 0.03 0.06 Not Specified

C. krusei 1,904 0.03 0.06 Not Specified

C. dubliniensis 1,904 0.06 0.12 Not Specified

C. auris 590 Not Specified Not Specified Not Specified

C. guilliermondii 590 1 1 Not Specified

C. kefyr 590 0.03 0.06 Not Specified

C. orthopsilosis 590 0.5 1 Not Specified

C. metapsilosis 590 0.12 0.5 Not Specified

C. pelliculosa 590 0.015 0.03 Not Specified

Data compiled from multiple sources.[8][9][10]

Table 2: In Vitro Activity of Rezafungin against
Aspergillus and Cryptococcus Species

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 8 Tech Support

https://journals.asm.org/doi/10.1128/aac.00099-20
https://pubmed.ncbi.nlm.nih.gov/39562319/
https://www.researchgate.net/publication/385975156_The_In_Vitro_Activity_of_Rezafungin_Against_Uncommon_Species_of_Candida
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12429853?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Fungal
Species

Number of
Isolates

MEC/MIC₅₀
(mg/L)

MEC/MIC₉₀
(mg/L)

MEC/MIC
Range (mg/L)

Aspergillus

fumigatus
183 Not Specified Not Specified ≤0.008-0.06

Aspergillus

flavus
45 Not Specified Not Specified ≤0.008-0.06

Aspergillus niger Not Specified Not Specified Not Specified ≤0.008-0.06

Aspergillus

terreus
Not Specified Not Specified Not Specified ≤0.008-0.06

Cryptococcus

neoformans
73 Not Specified >4 Not Specified

Data compiled from multiple sources.[8][11]

Experimental Protocols
The in vitro antifungal susceptibility data presented in this guide were primarily generated using

the broth microdilution methods outlined by the Clinical and Laboratory Standards Institute

(CLSI).[9] These standardized methods are crucial for ensuring the reproducibility and

comparability of results across different laboratories.

CLSI Broth Microdilution Method for Yeasts (M27-A3)
The CLSI M27-A3 document provides a reference method for testing the susceptibility of

yeasts, such as Candida species, to antifungal agents.[12][13]

1. Inoculum Preparation:

Yeast isolates are cultured on Sabouraud dextrose agar for 24 to 48 hours.

A suspension of the yeast is prepared in sterile saline and adjusted to a turbidity equivalent

to a 0.5 McFarland standard.
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This suspension is then diluted in RPMI 1640 medium to achieve a final inoculum

concentration of 0.5 x 10³ to 2.5 x 10³ cells/mL.

2. Antifungal Agent Preparation:

Rezafungin is serially diluted in RPMI 1640 medium to achieve a range of concentrations.

3. Microdilution Plate Inoculation:

The prepared fungal inoculum is added to the wells of a microdilution plate containing the

serially diluted rezafungin.

A growth control well (containing no antifungal agent) and a sterility control well (containing

no inoculum) are included.

4. Incubation:

The microdilution plates are incubated at 35°C for 24 to 48 hours.

5. MIC Determination:

The MIC is determined as the lowest concentration of rezafungin that causes a significant

inhibition of growth (typically a 50% reduction) compared to the growth control.

CLSI Broth Microdilution Method for Filamentous Fungi
(M38-A2)
The CLSI M38-A2 document details the reference method for the antifungal susceptibility

testing of filamentous fungi, such as Aspergillus species.[14][15]

1. Inoculum Preparation:

Filamentous fungi are grown on potato dextrose agar until sporulation is observed.

Conidia are harvested and suspended in sterile saline containing a wetting agent (e.g.,

Tween 80).
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The conidial suspension is adjusted to a specific concentration using a spectrophotometer or

hemocytometer.

This is then diluted in RPMI 1640 medium to the final inoculum concentration.

2. Antifungal Agent Preparation and Plate Inoculation:

This follows the same procedure as for yeasts.

3. Incubation:

Plates are incubated at 35°C for 48 to 72 hours.

4. MEC Determination:

For echinocandins like rezafungin, the endpoint is the Minimum Effective Concentration

(MEC). The MEC is the lowest drug concentration at which small, rounded, compact hyphal

forms are observed, in contrast to the long, unbranched hyphae seen in the growth control

well.

Mandatory Visualization
Experimental Workflow for MIC/MEC Determination
The following diagram illustrates the standardized workflow for determining the Minimum

Inhibitory Concentration (MIC) for yeasts or the Minimum Effective Concentration (MEC) for

filamentous fungi using the CLSI broth microdilution method.

Plate Preparation and Analysis

Start: Fungal Isolate Culture on Agar
(e.g., Sabouraud Dextrose)

Prepare Inoculum Suspension
in Saline

Adjust to 0.5 McFarland
Standard Dilute in RPMI 1640 Medium

Inoculate Microdilution Plate

Rezafungin Stock Serial Dilution in
RPMI 1640 Medium

Incubate at 35°C Read Results Visually or
Spectrophotometrically

Determine MIC
(Yeasts)

Endpoint: Growth Inhibition

Determine MEC
(Molds)

Endpoint: Hyphal Morphology Change

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12429853?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Click to download full resolution via product page

Caption: CLSI Broth Microdilution Workflow for Antifungal Susceptibility Testing.

Signaling Pathway: Mechanism of Action of Rezafungin
This diagram illustrates the mechanism of action of Rezafungin, highlighting its inhibitory effect

on the fungal cell wall synthesis pathway.
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Caption: Rezafungin inhibits 1,3-β-D-glucan synthase, disrupting fungal cell wall integrity.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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